Cas no 21913-34-8 ((7S)-6,7-dihydro-7-methyl-5H-Cyclopenta[c]pyridine-4-carboxylic acid)

• Product Name: (7S)-6,7-dihydro-7-methyl-5H-Cyclopenta[c]pyridine-4-carboxylic acid
• CAS No: 21913-34-8
• MF: C₁₀H₁₁NO₂
• MW: 177.199842691422
• CID: 1109169
• PubChem ID: 12300213
• Update Time: 2025-04-20

(7S)-6,7-dihydro-7-methyl-5H-Cyclopenta[c]pyridine-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• (7S)-6,7-dihydro-7-methyl-5H-Cyclopenta[c]pyridine-4-carboxylic acid
• Plantagonine
• 21913-34-8
• CHEBI:178979
• Plantagonine, (-)-
• (S)-7-Methyl-6,7-dihydro-5H-cyclopenta(C)pyridine-4-carboxylic acid
• Q27290665
• (7S)-7-methyl-6,7-dihydro-5H-cyclopenta[c]pyridine-4-carboxylic acid
• 5H-Cyclopenta(C)pyridine-4-carboxylic acid, 6,7-dihydro-7-methyl-, (S)-
• U47Y65RF6Q
• UNII-U47Y65RF6Q
• (-)-Plantagonine
• 5H-Cyclopenta(C)pyridine-4-carboxylic acid, 6,7-dihydro-7-methyl-, (7S)-

• Inchi： 1S/C10H11NO2/c1-6-2-3-7-8(6)4-11-5-9(7)10(12)13/h4-6H,2-3H2,1H3,(H,12,13)/t6-/m0/s1
• InChI Key： RLNQBGQGMYNOCX-LURJTMIESA-N
• SMILES： OC(C1=CN=CC2=C1CC[C@@H]2C)=O

Computed Properties

• Exact Mass: 177.078978594g/mol
• Monoisotopic Mass: 177.078978594g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 217
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 50.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids and derivatives Pyridinecarboxylic acids